Cas no 63485-75-6 (7-Methoxy-8-nitroisoquinoline)

• Product Name: 7-Methoxy-8-nitroisoquinoline
• CAS No: 63485-75-6
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 960325
• PubChem ID: 820619
• Update Time: 2025-04-19

7-Methoxy-8-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-8-nitroisoquinoline
• 7-Methoxy-8-nitroiso
• 7-Methoxy-8-nitro-isochinolin
• 7-methoxy-8-nitro-isoquinoline
• 8-nitro-7-methoxyisoquinoline
• Isoquinoline,7-methoxy-8-nitro
• DB-296818
• DTXSID30356224
• AP-406/41885707
• 63485-75-6

• Inchi： 1S/C10H8N2O3/c1-15-9-3-2-7-4-5-11-6-8(7)10(9)12(13)14/h2-6H,1H3
• InChI Key： WDJGGSQGWMVUOD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CN=CC=2C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05300
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.94000
• LogP: 2.67480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives